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Compound of Interest
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Cat. No.: B8228571

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Oxazosulfyl
granules in rice nursery boxes, a method primarily for the control of a broad spectrum of insect
pests. Oxazosulfyl, a novel insecticide developed by Sumitomo Chemical Co., Ltd., represents
a new chemical class, the "sulfyl" group, and is the sole member of the Insecticide Resistance
Action Committee (IRAC) Group 37, a vesicular acetylcholine transporter (VAChT) inhibitor.[1]
[2][3] This unique mode of action makes it a valuable tool for insecticide resistance
management.[1][3]

Overview and Mode of Action

Oxazosulfyl is effective against a wide range of major rice pests, including those from the
orders Coleoptera, Hemiptera, Lepidoptera, and Orthoptera.[1][3][4] It is particularly effective
against planthopper populations that have developed resistance to existing insecticides.[3] The
active ingredient is systemic, meaning it is taken up by the plant's roots and translocated
throughout the plant tissues, providing protection against sap-sucking and chewing insects.[1]

[5]

While initial studies suggested that Oxazosulfyl acts by stabilizing the slow-inactivated state of
voltage-gated sodium channels[6][7], more recent evidence and the official IRAC classification
point to its primary mode of action as an inhibitor of the vesicular acetylcholine transporter
(VAChAT).[1][2][3][8] This inhibition disrupts the normal transmission of nerve signals in insects,
leading to paralysis and death.[6][8]
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Data Presentation
Table 1: Physicochemical and Toxicological Properties

of Oxazosulfy|

Property Value Reference
Chemical Class Sulfyl [1][3]
IRAC MoA Group 37 [1112]

) Vesicular acetylcholine
Mode of Action — [1][2][8]
transporter (VAChT) inhibitor

Formulation ALLES® Granule (2.0% w/w) [3][4]
Acceptable Daily Intake (ADI) 0.05 mg/kg bw/day [9]
Acute Reference Dose (ARfD) 0.25 mg/kg bw [9]
Carcinogenicity Non-carcinogenic [9]
Genotoxicity Non-genotoxic 9]
Reproductive/Developmental No effects on reproduction or ]
Toxicity development

Table 2: Efficacy of Oxazosulfyl Against Key Rice Pests
(Laboratory Bioassays)
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. Insecticidal Activity
Pest Species Order . Reference
Comparison

Comparable to
Brown Planthopper ) imidacloprid, higher
] Hemiptera [10]
(Nilaparvata lugens) than

chlorantraniliprole

] Comparable to
White-backed o S
) imidacloprid, higher
Planthopper Hemiptera [10]
) than
(Sogatella furcifera) N
chlorantraniliprole

Small Brown Comparable to
Planthopper imidacloprid, higher
PP Hemiptera P g [10]
(Laodelphax than
striatellus) chlorantraniliprole
) Superior to
Rice Leafroller o )
) ) imidacloprid, lower
(Cnaphalocrocis Lepidoptera [10]
o than
medinalis) .
chlorantraniliprole
Rice Water Weevil Comparable to
(Lissorhoptrus Coleoptera imidacloprid and [10]
oryzophilus) clothianidin

) Comparable to
Rice Leaf Beetle o ]
Coleoptera imidacloprid and [10]
(Oulema oryzae) o
clothianidin

Note: The above table is a summary of comparative insecticidal activity from laboratory
bioassays and not specific to nursery box applications. Field trials have confirmed high efficacy
in nursery box treatments.[3][10]

Experimental Protocols

Protocol 1: Nursery Box Application of Oxazosulfyl
Granules for Efficacy Evaluation
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Objective: To evaluate the efficacy of Oxazosulfyl granules applied to rice nursery boxes
against target insect pests under controlled or semi-field conditions.

Materials:
o Oxazosulfyl granules (e.g., ALLES® 2.0% granules)
o Rice seeds (susceptible variety to the target pest)
» Nursery boxes (standard size)
e Nursery soil (bedding and covering soil)
o Fertilizer as per local recommendations
o Target insect pests (e.g., planthoppers, leaf beetles) reared in a laboratory
o Cages for infestation
o Data collection tools (hand lens, counter, data sheets)
o Personal Protective Equipment (PPE): gloves, lab coat, safety glasses
Methodology:
o Nursery Box Preparation:
o Fill the nursery boxes with a uniform layer of bedding soil.
o Apply a basal dose of fertilizer and mix it evenly with the soil.
o Oxazosulfyl Application:

o Determine the application rate of Oxazosulfyl granules based on the manufacturer's
recommendation or the experimental design (e.g., grams of product per nursery box).

o There are three potential timings for application, which can be tested as separate
treatments|3]:
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» Before Sowing: Mix the required amount of granules with the bedding soil before sowing
the rice seeds.

= At Sowing: Sow the rice seeds and then uniformly broadcast the granules over the
seeds before covering with soil.

» At Transplanting: Apply the granules to the nursery boxes shortly before transplanting
the seedlings to the main field.

o Ensure a control group of nursery boxes with no insecticide application is included in the
experimental design.

o Replicate each treatment (including the control) at least three times.

e Sowing and Seedling Growth:
o Sow a pre-determined quantity of rice seeds evenly in each nursery box.
o Cover the seeds with a thin layer of covering soil.

o Water the nursery boxes as required and maintain them under suitable conditions for
germination and seedling growth.

e Insect Infestation:

o At a specific seedling stage (e.g., 2-3 leaf stage), place the nursery boxes in infestation
cages.

o Release a known number of the target insect pests (e.g., 10-20 adult planthoppers per
seedling) into each cage.

e Data Collection:

o Assess insect mortality at regular intervals (e.g., 24, 48, 72, and 96 hours after
infestation).

o Record the number of live and dead insects in each nursery box.
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o For pests like the rice water weevil, larval damage to roots can be assessed at a later
stage.

o Assess any signs of phytotoxicity on the rice seedlings.

o Data Analysis:
o Calculate the percentage of insect mortality for each treatment and replicate.

o Use appropriate statistical methods (e.g., ANOVA) to determine significant differences
between the treatments and the control.
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Caption: Experimental workflow for nursery box application of Oxazosulfyl granules.
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Caption: Mode of action of Oxazosulfyl as a VACHT inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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